N-Isopropyl-6-nitro-1H-indazol-3-amine

• Molecular Formula: C10H12N4O2
• Molecular Weight: 220.23 g/mol
• IUPAC Name: 6-nitro-N-propan-2-yl-1H-indazol-3-amine
• InChI: InChI=1S/C10H12N4O2/c1-6(2)11-10-8-4-3-7(14(15)16)5-9(8)12-13-10/h3-6H,1-2H3,(H2,11,12,13)
• InChI Key: NOTQHGDIZLMKJI-UHFFFAOYSA-N
• Canonical SMILES: CC(C)NC1=NNC2=C1C=CC(=C2)[N+](=O)[O-]

Description

N-Isopropyl-6-nitro-1H-indazol-3-amine is a useful research compound. Its molecular formula is C10H12N4O2 and its molecular weight is 220.23 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

2-Fluoro-N-isopropyl-4-nitro-benzamide (0.204 g, 0.902 mmol) and thionyl chloride (1 mL) were heated to 78° C. and stirred for three hours. The reaction mixture was cooled and concentrated to a white solid. NMP (1 mL), hydrazine (0.28 mL, 8.92 mmol) and powdered K2CO3 were added, and the reation mixture was heated to 90° C. and stirred for two hours. The reaction mixture was cooled and partitioned between water and ethyl acetate. The organic layer was separated, dried over MgSO4, filtered and concentrated under reduced pressure. The residue was chromatographed through silica gel (EtOAc/hexanes 0-33%) to give 0.075 g of Isopropyl-(6-nitro-1H-indazol-3-yl)-amine, MS (M+H)=249.